(2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol

• IUPAC Name: (2R)-3-[(3,5-dichloropyridin-4-yl)methylamino]propane-1,2-diol
• InChI: InChI=1S/C9H12Cl2N2O2/c10-8-3-13-4-9(11)7(8)2-12-1-6(15)5-14/h3-4,6,12,14-15H,1-2,5H2/t6-/m1/s1
• InChI Key: VPFFIMUEURNDFG-ZCFIWIBFSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Cl)CNCC(CO)O)Cl
• Isomeric SMILES: C1=C(C(=C(C=N1)Cl)CNC[C@H](CO)O)Cl
• Molecular Formula: C9H12Cl2N2O2
• Molecular Weight: 251.11 g/mol

Description

(2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol, also known as JNJ-10198409, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of (2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol is not fully understood, but it is believed to involve modulation of the activity of certain neurotransmitters in the brain, including dopamine and norepinephrine. This compound has been shown to bind to a specific receptor subtype known as the α2-adrenergic receptor, which is involved in the regulation of pain and addiction.
Biochemical and Physiological Effects
(2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol has been shown to have a range of biochemical and physiological effects, including analgesic effects, reduction of drug-seeking behavior, and improvement of cognitive function. This compound has also been shown to have anti-inflammatory properties and to modulate the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

(2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol has several advantages for use in lab experiments, including its high purity and specificity for the α2-adrenergic receptor. However, this compound has some limitations, including its relatively low potency and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on (2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol, including:
1. Further investigation of its mechanism of action and the specific neurotransmitter systems it modulates.
2. Development of more potent analogs of (2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol for use in clinical trials.
3. Investigation of its potential therapeutic applications in other areas, such as anxiety disorders and depression.
4. Investigation of its potential as a tool for studying the role of the α2-adrenergic receptor in pain and addiction.
5. Investigation of its potential as a tool for studying the immune system and inflammation.

Synthesis Methods

The synthesis of (2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol involves several steps, including the reaction of 3,5-dichloropyridine with formaldehyde and ammonia, followed by the addition of a chiral auxiliary and reduction of the resulting intermediate. The resulting compound is then deprotected to yield (2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol in high purity.

Scientific Research Applications

(2R)-3-[(3,5-Dichloropyridin-4-yl)methylamino]propane-1,2-diol has been studied for its potential therapeutic applications in a variety of areas, including pain management, addiction treatment, and neurological disorders. In preclinical studies, this compound has been shown to have analgesic effects, reduce drug-seeking behavior, and improve cognitive function.